Cas no 6337-77-5 ( )

• Product Name: &nbsp
• CAS No: 6337-77-5
• MF: C₂₁H₃₆O₄
• MW: 352.508147239685
• CID: 960028
• PubChem ID: 235788
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 3-[4-[[4-(3-methoxy-3-oxopropyl)cyclohexyl]methyl]cyclohexyl]propanoate
• AC1L5V5T
• AC1Q5ZX3
• AG-K-22265
• AR-1I5513
• Bis-[4-(2-methoxycarbonyl-aethyl)-cyclohexyl]-methan
• bis-[4-(2-methoxycarbonyl-ethyl)-cyclohexyl]-methane
• CTK5B8897
• dimethyl 3,3'-(methanediyldicyclohexane-4,1-diyl)dipropanoate
• NSC37524
• methyl 3-[4-[[4-(2-methoxycarbonylethyl)cyclohexyl]methyl]cyclohexyl]propanoate
• 6337-77-5
• 3-(4-(4-(2-MEO-CARBONYL-ET)-CYCLOHEXYL-ME)-CYCLOHEXYL)-PROPIONIC ACID ME ESTER
• DS-001095
• DTXSID20284522
• AKOS024322801
• NSC-37524
•  

• Inchi： 1S/C21H36O4/c1-24-20(22)13-11-16-3-7-18(8-4-16)15-19-9-5-17(6-10-19)12-14-21(23)25-2/h16-19H,3-15H2,1-2H3
• InChI Key： SXRWFAHEXULFMQ-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1CCC(CC1)CC1CCC(CCC(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 352.26148
• Monoisotopic Mass: 352.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.993
• Boiling Point: 427.8°C at 760 mmHg
• Flash Point: 202.1°C
• Refractive Index: 1.468
• PSA: 52.6
• LogP: 4.89570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters